molecular formula C23H25N3O2S B6511165 5-[3-oxo-3-(1,2,3,4-tetrahydroisoquinolin-2-yl)propyl]-8-thia-4,6-diazatricyclo[7.5.0.0^{2,7}]tetradeca-1(9),2(7),5-trien-3-one CAS No. 950314-20-2

5-[3-oxo-3-(1,2,3,4-tetrahydroisoquinolin-2-yl)propyl]-8-thia-4,6-diazatricyclo[7.5.0.0^{2,7}]tetradeca-1(9),2(7),5-trien-3-one

Cat. No.: B6511165
CAS No.: 950314-20-2
M. Wt: 407.5 g/mol
InChI Key: ZYKNWBQZIKZBIG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,2,3,4-Tetrahydroisoquinolines (THIQ) are a large group of natural products . THIQ based natural and synthetic compounds exert diverse biological activities against various infective pathogens and neurodegenerative disorders .


Synthesis Analysis

The synthesis of THIQ derivatives has garnered a lot of attention in the scientific community . Commonly used synthetic strategies for constructing the core scaffold have been discussed .


Molecular Structure Analysis

The molecular structure of a related compound, 3-oxo-3-(1,2,3,4-tetrahydroisoquinolin-2-yl)propanenitrile, has been reported . Its InChI code is 1S/C12H12N2O/c13-7-5-12(15)14-8-6-10-3-1-2-4-11(10)9-14/h1-4H,5-6,8-9H2 .


Chemical Reactions Analysis

The chemical reactions involving THIQ derivatives can be complex. For example, isoquinoline-1,3,4-trione derivatives can irreversibly inactivate caspase-3 in a 1,4-dithiothreitol (DTT)- and oxygen-dependent manner, implying that a redox cycle might take place in the inactivation process .


Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For the related compound 3-oxo-3-(1,2,3,4-tetrahydroisoquinolin-2-yl)propanenitrile, it has a molecular weight of 200.24 and is a solid at room temperature .

Mechanism of Action

The mechanism of action of THIQ derivatives can vary depending on the specific compound and its biological target .

Safety and Hazards

The safety and hazards of a compound depend on its specific structure and use. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific information .

Future Directions

The future directions in the research of THIQ derivatives could involve the development of novel THIQ analogs with potent biological activity against various diseases .

Properties

IUPAC Name

5-[3-(3,4-dihydro-1H-isoquinolin-2-yl)-3-oxopropyl]-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H25N3O2S/c27-20(26-13-12-15-6-4-5-7-16(15)14-26)11-10-19-24-22(28)21-17-8-2-1-3-9-18(17)29-23(21)25-19/h4-7H,1-3,8-14H2,(H,24,25,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZYKNWBQZIKZBIG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC2=C(CC1)SC3=C2C(=O)NC(=N3)CCC(=O)N4CCC5=CC=CC=C5C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H25N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

407.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.